Cas no 1805954-74-8 ((3-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanol)

• Product Name: (3-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanol
• CAS No: 1805954-74-8
• MF: C₇H₆ClF₂NO₂
• MW: 209.577847957611
• MDL: MFCD28750791
• CID: 4783521
• Update Time: 2026-02-27

(3-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-chloro-4-(difluoromethoxy)pyridin-2-yl)methanol
• (3-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanol

• MDL： MFCD28750791
• Inchi： 1S/C7H6ClF2NO2/c8-6-4(3-12)11-2-1-5(6)13-7(9)10/h1-2,7,12H,3H2
• InChI Key： BVPNDVMZPMGMGL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CN=C1CO)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4

Additional information on (3-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanol

Introduction to (3-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanol (CAS No. 1805954-74-8)

(3-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanol, with the CAS number 1805954-74-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, which has been extensively studied due to its diverse biological activities and potential therapeutic applications.

The structural features of this molecule, particularly the presence of a chloro substituent at the 3-position and a difluoromethoxy group at the 4-position of the pyridine ring, contribute to its unique chemical properties and reactivity. These substituents not only influence the electronic distribution within the molecule but also play a crucial role in determining its interaction with biological targets.

In recent years, pyridine derivatives have gained considerable attention in drug discovery efforts. The combination of the chloro and difluoromethoxy groups in (3-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanol makes it a promising candidate for further exploration in medicinal chemistry. The electron-withdrawing nature of the chloro group and the electron-donating effect of the difluoromethoxy group create a balance that can enhance binding affinity to biological receptors.

One of the most intriguing aspects of this compound is its potential as a building block for more complex pharmacophores. The methanol moiety at the 2-position provides a versatile handle for further functionalization, allowing chemists to explore various modifications and derivatization strategies. This flexibility is particularly valuable in the development of novel drugs, where precise control over molecular structure is essential for achieving desired pharmacological effects.

The synthesis of (3-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chloro group typically involves halogenation reactions, while the attachment of the difluoromethoxy group may involve nucleophilic substitution or other fluorination techniques. These synthetic pathways highlight the compound's complexity and the expertise required to produce it in sufficient quantities for research purposes.

In terms of biological activity, preliminary studies on related pyridine derivatives have shown promising results in various therapeutic areas. For instance, compounds with similar structural motifs have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The presence of both electron-withdrawing and electron-donating groups in (3-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanol suggests that it may exhibit similar inhibitory properties against certain kinases.

The role of fluorine atoms in pharmaceuticals is well-documented, with their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The incorporation of two fluorine atoms in the difluoromethoxy group enhances these effects, making (3-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanol an attractive candidate for further investigation. Fluorinated compounds often exhibit improved bioavailability and prolonged half-life, which are critical factors in drug development.

The latest research in medicinal chemistry continues to explore new ways to leverage pyridine derivatives for therapeutic purposes. Advances in computational chemistry and high-throughput screening have enabled researchers to rapidly identify promising candidates like (3-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanol for further validation. These tools have significantly accelerated the drug discovery process, allowing for more efficient identification of compounds with potential clinical applications.

In conclusion, (3-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanol represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its versatility as a synthetic intermediate, make it a valuable asset for chemists working on novel drug development. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an important role in future therapeutic advancements.